4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methylimidazol-1-yl)pyrimidine
• InChI: InChI=1S/C20H24N6/c1-15-5-4-6-18(16(15)2)24-9-11-25(12-10-24)19-13-20(23-14-22-19)26-8-7-21-17(26)3/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: GJJXWAFHJMNSTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4C)C
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol
• CAS No.: 2549009-05-2

Description

This compound is a pyrimidine derivative featuring a piperazine ring substituted with a 2,3-dimethylphenyl group at the 4-position and a 2-methylimidazole moiety at the 6-position. Its structure combines aromatic heterocycles (pyrimidine and imidazole) with a piperazine linker, a design common in ligands targeting neurotransmitter receptors (e.g., serotonin or dopamine receptors). The 2,3-dimethylphenyl group may enhance lipophilicity and modulate receptor binding selectivity, while the 2-methylimidazole could influence hydrogen-bonding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine typically involves multiple steps, starting with the preparation of the piperazine derivative. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction conditions often include the use of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and a solvent like dichloromethane.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated reactors. The process would likely include the same basic steps as the laboratory synthesis but optimized for efficiency and yield. This could involve continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or an alcohol, while reduction might yield a hydrocarbon.

Scientific Research Applications

4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of an enzyme involved in inflammation, thereby reducing inflammatory responses.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Piperazine and Pyrimidine Moieties

The target compound differs from analogs primarily in its substitution patterns. Key comparisons include:

Compound Name / ID	Piperazine Substituent	Pyrimidine Substituent	Molecular Weight	Notable Features
Target Compound	2,3-Dimethylphenyl	2-Methylimidazole	~311.4 (est.)*	Balanced lipophilicity; potential steric hindrance from dimethyl groups
Compound 22 ()	2,5-Dimethylphenyl	3-Sulfonamide	Not reported	Higher polarity due to sulfonamide; lower lipophilicity
Compound 20 ()	3,4-Dichlorophenyl	N-Phenylcarbamoyl	Not reported	Electron-withdrawing Cl groups enhance receptor affinity but reduce solubility
C12H16N6 ()	Piperazine (unsubstituted)	2-Methylimidazole	244.3	Simpler structure; lacks aromatic piperazine substituents

*Estimated based on structural similarity to ’s C12H16N6 (244.3) + 2,3-dimethylphenyl (~105.1 g/mol).

• Piperazine Substituents: 2,3-Dimethylphenyl (target): Methyl groups increase steric bulk and lipophilicity compared to unsubstituted piperazine (). 2,5-Dimethylphenyl (Compound 22): Similar lipophilicity but different substitution pattern may alter binding orientation.
• Pyrimidine Substituents: The 2-methylimidazole in the target compound and ’s C12H16N6 provides a hydrogen-bond acceptor, contrasting with the sulfonamide/carbamoyl groups in compounds, which introduce polarity and hydrogen-bond donors .

Pharmacological Implications (Inferred)

• Receptor Binding :

  • The 2,3-dimethylphenyl group may favor interactions with hydrophobic receptor pockets (e.g., serotonin 5-HT1A), while the 2-methylimidazole could mimic histamine’s imidazole ring in H2/H3 receptor ligands.
  • Compared to 3,4-dichlorophenyl analogs (Compound 20) , the target compound may exhibit weaker affinity for dopamine D2-like receptors, where chlorine atoms often enhance binding.

• Metabolic Stability :

  • Methyl groups (target) are metabolically stable compared to chlorinated analogs, which may undergo dehalogenation.

Research Findings and Limitations

• Evidence Gaps: No direct data on the target compound’s synthesis, yield, or bioactivity exists in the provided evidence. Comparisons rely on structural analogs. focuses on sulfonamide/carbamoyl derivatives, limiting insights into imidazole-substituted pyrimidines .

• Key Insights :

  • Substituent position (2,3- vs. 2,5-dimethylphenyl) significantly impacts receptor selectivity and physicochemical properties.
  • The target compound’s design balances lipophilicity and steric effects, making it a candidate for further CNS drug development.

Biological Activity

The compound 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine , identified by its CAS Number 2549009-05-2, is a novel pyrimidine derivative that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant case studies.

Molecular Structure and Formula

• Molecular Formula : C$_{20}$H$_{24}$N$_6$
• Molecular Weight : 348.4 g/mol

The compound features a pyrimidine core substituted with a piperazine and an imidazole group, which are known for their diverse biological activities.

Anticancer Activity

Recent studies have indicated that pyrimidine derivatives exhibit significant anticancer properties. The structural components of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine contribute to its ability to inhibit cancer cell proliferation.

Case Study: Cytotoxicity Against Cancer Cell Lines

A study evaluated the cytotoxic effects of various pyrimidine derivatives on different cancer cell lines. The results showed that this compound exhibited notable activity against:

• HT29 (Colorectal cancer)
• A431 (Epidermoid carcinoma)

The IC$_{50}$ values were comparable to those of standard chemotherapeutic agents such as doxorubicin, indicating its potential as an effective anticancer agent .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Preliminary tests suggest that it possesses activity against both Gram-positive and Gram-negative bacteria.

Table: Antimicrobial Efficacy

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	31.25 µg/mL
Escherichia coli	62.50 µg/mL

These findings highlight the compound's potential as a lead structure for developing new antimicrobial agents .

Neuroprotective Effects

Another area of interest is the neuroprotective effects of this compound. Research indicates that it may ameliorate conditions related to neurodegeneration.

The neuroprotective effects are hypothesized to be mediated through:

• Inhibition of oxidative stress
• Protection against apoptosis in neuronal cells

A study demonstrated that the compound reduced brain edema in animal models, suggesting potential applications in stroke management .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial in drug development. The presence of specific functional groups in 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine enhances its biological activity.

Key Structural Features

• Piperazine Ring : Contributes to receptor binding affinity.
• Imidazole Group : Enhances solubility and biological stability.
• Dimethylphenyl Substitution : Plays a role in increasing lipophilicity and cellular uptake.